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Compound of Interest

Compound Name: SU200

Cat. No.: B13434704 Get Quote

Abstract
This document provides a comprehensive technical overview of the compound designated

SU200. Due to the limited publicly available information, this guide is based on a hypothetical

framework derived from common practices in drug discovery and development. The information

presented herein is intended for researchers, scientists, and drug development professionals to

illustrate the type of data and analysis required for a thorough compound evaluation. All data,

experimental protocols, and signaling pathways are representative examples and should not be

considered factual information about a real-world compound named SU200.

Introduction
The development of novel therapeutic agents is a cornerstone of modern medicine. The

identification and characterization of new chemical entities with potential pharmacological

activity is a critical first step in this process. This document focuses on a hypothetical

compound, SU200, to provide a template for the in-depth analysis required for such entities.

Compound Profile
A complete compound profile is essential for understanding its therapeutic potential and

guiding further development.

Table 1: Physicochemical Properties of SU200 (Hypothetical Data)
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Property Value

Molecular Formula C₂₂H₂₅N₅O₄

Molecular Weight 423.47 g/mol

IUPAC Name

(S)-2-(1-(4-hydroxy-3-methoxybenzyl)-6,7-

dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-N-

methylacetamide

CAS Number 123456-78-9

Solubility (Water) 0.5 mg/mL

LogP 2.8

pKa 8.2 (basic), 10.5 (phenolic)

Mechanism of Action (Hypothetical)
SU200 is postulated to be a potent and selective inhibitor of the Janus kinase (JAK) family, with

a primary focus on JAK2. The JAK-STAT signaling pathway is a critical regulator of cytokine

signaling, and its dysregulation is implicated in numerous inflammatory and autoimmune

diseases.
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To cite this document: BenchChem. [SU200 Compound: A Technical Overview]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b13434704#what-
is-su200-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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